Cas no 153473-26-8 (1-Piperazinecarboxylicacid, 4-[3-(methylamino)-2-pyridinyl]-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperazinecarboxylicacid, 4-[3-(methylamino)-2-pyridinyl]-, 1,1-dimethylethyl ester
• CAS No: 153473-26-8
• MF: C₁₅H₂₄N₄O₂
• MW: 292.376663208008
• CID: 98900
• PubChem ID: 53426259
• Update Time: 2025-04-18

1-Piperazinecarboxylicacid, 4-[3-(methylamino)-2-pyridinyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylicacid, 4-[3-(methylamino)-2-pyridinyl]-, 1,1-dimethylethyl ester
• tert-butyl 4-[3-(methylamino)pyridin-2-yl]piperazine-1-carboxylate
• 4-(3-methylaminopyridin-2-yl)piperazine-1-carboxylic acid tert-butyl ester
• 4-(3-METHYLAMINO-PYRIDIN-2-YL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• DTXSID60699151
• 153473-26-8

• Inchi： 1S/C15H24N4O2/c1-15(2,3)21-14(20)19-10-8-18(9-11-19)13-12(16-4)6-5-7-17-13/h5-7,16H,8-11H2,1-4H3
• InChI Key： SHEPPWHGJZIPED-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C(=CC=CN=2)NC)CC1)=O

Computed Properties

• Exact Mass: 292.19000
• Monoisotopic Mass: 292.19
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.7A^2
• XLogP3: 2

Experimental Properties

• PSA: 57.70000
• LogP: 2.25630